Cas no 2227700-42-5 (tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2227700-42-5
• MF: C₁₆H₂₃F₃N₂O₂
• MW: 332.361234903336
• CID: 5959968
• PubChem ID: 165828589
• Update Time: 2025-06-08

tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate
• 2227700-42-5
• tert-butyl N-{2-[(3R)-3-aminobutyl]-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900047

• Inchi： 1S/C16H23F3N2O2/c1-10(20)5-6-11-7-8-12(16(17,18)19)9-13(11)21-14(22)23-15(2,3)4/h7-10H,5-6,20H2,1-4H3,(H,21,22)/t10-/m1/s1
• InChI Key： LQSHRTAIUFYWJV-SNVBAGLBSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC[C@@H](C)N)(F)F

Computed Properties

• Exact Mass: 332.17116247g/mol
• Monoisotopic Mass: 332.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate

Introduction to Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227700-42-5)

Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227700-42-5, represents a sophisticated molecular structure designed for targeted biological activity. The presence of a tert-butyl group, a trifluoromethyl substituent, and an aminobutyl side chain attached to a carbamate moiety contributes to its distinct chemical properties and potential applications in medicinal chemistry.

The molecular architecture of this compound is meticulously crafted to enhance its pharmacological profile. The tert-butyl group not only influences the steric environment around the reactive sites but also contributes to the overall solubility and metabolic stability of the molecule. In contrast, the trifluoromethyl group is well-known for its ability to modulate lipophilicity and metabolic resistance, making it a valuable feature in drug design. The aminobutyl side chain, with its chiral center at the 3-position, introduces stereoselectivity, which is crucial for achieving optimal biological efficacy while minimizing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the carbamate functional group can form stable hydrogen bonds with polar residues in protein active sites, enhancing binding affinity. This characteristic has been exploited in the development of novel enzyme inhibitors and receptor modulators. Additionally, the combination of the aforementioned structural features makes this compound a promising candidate for further exploration in the design of small-molecule drugs targeting complex diseases.

In the context of drug discovery, the synthesis of Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the chiral center and introduce the desired substituents efficiently. The use of advanced analytical techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has facilitated a deeper understanding of its molecular structure and conformational dynamics.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interaction with various enzymes and receptors, aiming to identify therapeutic applications in areas such as oncology, inflammation, and central nervous system disorders. Preliminary data indicate that this molecule exhibits inhibitory activity against specific targets, which could translate into clinical benefits for patients suffering from these conditions. However, further research is necessary to fully elucidate its mechanism of action and assess its safety profile.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged circulation time. The trifluoromethyl group in this compound exemplifies such benefits, contributing to its potential as a lead compound for further medicinal chemistry optimization. Additionally, fluorine atoms can participate in non-bonded interactions with biological targets, further strengthening binding affinity.

As computational methods continue to evolve, virtual screening techniques are being increasingly utilized to identify novel drug candidates like Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate. These approaches allow researchers to screen large databases of compounds rapidly, predicting their binding affinity and selectivity without the need for extensive experimental testing. Such innovations are accelerating the drug discovery process and enabling the identification of promising candidates for further development.

The synthesis and characterization of this compound also highlight the importance of collaboration between synthetic chemists and biologists. By integrating expertise from both disciplines, researchers can develop molecules with tailored properties that meet specific therapeutic requirements. This interdisciplinary approach is essential for advancing pharmaceutical science and bringing new treatments to patients in need.

Future directions for research on Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate include exploring its potential as a prodrug or scaffold for structure-based drug design. Prodrug strategies involve converting a less active precursor into an active form within the body, potentially improving bioavailability or targeting specificity. Structure-based drug design leverages knowledge of target structures to design molecules that interact optimally with biological systems.

In conclusion,Tert-butyl N-{2-(3R)-3-aminobutyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227700-42-5) represents a compelling example of how sophisticated molecular design can lead to novel therapeutic agents. Its unique structural features offer potential advantages in terms of pharmacological activity, metabolic stability, and binding affinity. As research in this area progresses, it is expected that insights gained from studying this compound will contribute significantly to advancements in drug discovery and development.